Cas no 1924438-26-5 (3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(1-methoxy-1-methylethyl)-4-phenyl-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(1-methoxy-1-methylethyl)-4-phenyl-
• CAS No: 1924438-26-5
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• CID: 5296468
• Update Time: 2025-10-28

3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(1-methoxy-1-methylethyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(1-methoxy-1-methylethyl)-4-phenyl-

• Inchi： 1S/C12H15N3OS/c1-12(2,16-3)10-13-14-11(17)15(10)9-7-5-4-6-8-9/h4-8H,1-3H3,(H,14,17)
• InChI Key： SXRVPRHIGOXOOC-UHFFFAOYSA-N
• SMILES： N1=C(C(OC)(C)C)N(C2=CC=CC=C2)C(=S)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(1-methoxy-1-methylethyl)-4-phenyl-

Introduction to 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(1-methoxy-1-methylethyl)-4-phenyl and Its Significance in Modern Chemical Research

The compound with the CAS number 1924438-26-5, identified as 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(1-methoxy-1-methylethyl)-4-phenyl, represents a fascinating molecule in the realm of heterocyclic chemistry. This compound belongs to the triazole-thione class, a structural motif known for its broad spectrum of biological activities and chemical versatility. The presence of a phenyl group at the 4-position and an isopropyl ether moiety at the 5-position adds unique electronic and steric properties, making it a subject of intense interest for researchers exploring novel pharmacophores.

In recent years, the field of medicinal chemistry has witnessed significant advancements in the design and synthesis of heterocyclic compounds. Triazole derivatives, in particular, have been extensively studied due to their ability to modulate various biological pathways. The thione group in 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(1-methoxy-1-methylethyl)-4-phenyl introduces a polarizability that can enhance binding interactions with biological targets. This feature has been leveraged in the development of drugs targeting infectious diseases, inflammatory conditions, and even certain types of cancer.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of the triazole ring and the thione group provides multiple sites for functionalization, allowing chemists to tailor its properties for specific applications. For instance, the phenyl ring can serve as a hydrophobic anchor interacting with lipid rafts or membrane proteins, while the isopropyl ether side chain can influence solubility and metabolic stability. These characteristics make it an attractive candidate for further exploration in structure-activity relationship (SAR) studies.

Recent studies have highlighted the importance of 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(1-methoxy-1-methylethyl)-4-phenyl in developing novel therapeutic agents. Researchers have demonstrated its efficacy in inhibiting certain enzymes associated with pathogenic bacteria and viruses. The thione group has been shown to disrupt essential metabolic pathways in microorganisms by acting as a sulfur donor or acceptor in redox reactions. This mechanism has opened up new avenues for combating drug-resistant strains by targeting unique biochemical processes.

The synthetic route to 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(1-methoxy-1-methylethyl)-4-phenyl involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the triazole core followed by functionalization at the 5-position using protective groups and subsequent deprotection strategies. The introduction of the phenyl ring typically employs palladium-catalyzed cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These advanced synthetic methodologies highlight the compound's complexity and the precision required to achieve high yields and purity.

The pharmacological profile of this compound has been investigated through both computational modeling and experimental assays. Computational studies have predicted favorable binding affinities with target proteins based on molecular docking simulations. These predictions have been validated by experimental techniques such as enzyme inhibition assays and surface plasmon resonance (SPR) measurements. The results consistently show that 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(1-methoxy-1-methylethyl)-4-phenyl exhibits potent activity against selected targets with low micromolar concentrations.

One notable application area is in antiviral research. The structural features of this compound have been found to mimic natural substrates or inhibitors of viral enzymes such as proteases or polymerases. By binding to these enzymes at critical sites within their active pockets, 3H-1,2,4-Triazole-3-thione, 2, 4-dihydro, 5-( 1-methoxy, 1-methylethyl) -4 phenyl can disrupt viral replication cycles effectively. This approach has been particularly promising against RNA viruses where structural diversity poses significant challenges for drug development.

Another emerging field where this compound shows promise is in anti-inflammatory therapies. Chronic inflammation is associated with numerous diseases including autoimmune disorders and cardiovascular conditions. Studies indicate that triazole derivatives can modulate inflammatory pathways by inhibiting key signaling molecules such as NF-kB or MAP kinases. The sulfur-rich thione group appears to play a crucial role in these interactions by engaging in hydrogen bonding or metal coordination events that dampen inflammatory responses.

The safety profile of 3H, 1, 2, 4-Triazole, 3-thione, * , * -dihydro* -*5* -(* , * -methoxy* , * -methyl)* -* phenyl is still under investigation; however preliminary toxicity studies suggest that it exhibits moderate solubility which could influence its bioavailability after oral administration . Further research is needed to assess potential side effects but these early findings are encouraging .